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Compound of Interest

Compound Name: H-Gly-Lys-Gly-OH

Cat. No.: B1337361

An In-depth Whitepaper on the Chemical Structure, Properties, Synthesis, and Biological
Relevance of the Tripeptide Glycyl-L-Lysyl-Glycine.

This technical guide provides a comprehensive overview of the tripeptide H-Gly-Lys-Gly-OH,
also known as Glycyl-L-Lysyl-Glycine. The document is intended for researchers, scientists,
and professionals in the field of drug development, offering detailed information on its chemical
characteristics, synthesis protocols, and known biological activities.

Chemical Identity and Physicochemical Properties

H-Gly-Lys-Gly-OH is a tripeptide composed of two glycine residues and one lysine residue.
The N-terminal amino acid is glycine, and the C-terminal amino acid is also glycine, with a
lysine residue in the central position.

Chemical Structure

The chemical structure of H-Gly-Lys-Gly-OH consists of a peptide backbone with a primary
amine group at the N-terminus, a carboxylic acid group at the C-terminus, and the
characteristic e-amino group of the lysine side chain.

Caption: 2D Chemical Structure of H-Gly-Lys-Gly-OH.

Physicochemical Data
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The following table summarizes the key physicochemical properties of H-Gly-Lys-Gly-OH. It
should be noted that while the molecular formula and weight are definitive, properties such as
pKa and pl are estimated based on the constituent amino acids, as precise experimental data
for this specific tripeptide is not readily available in public literature.

Property Value Source

(2S)-6-amino-2-(2-(2-
IUPAC Name aminoacetamido)acetamido)he = Chem-space

xanoic acid

Glycyl-L-lysyl-glycine, Gly-Lys-

Synonyms
ynony Gly
CAS Number 45214-22-0 --INVALID-LINK--
Molecular Formula C10H20N404 --INVALID-LINK--
Molecular Weight 260.29 g/mol --INVALID-LINK--
Estimated pKa (a-COOH) ~2.34 Based on Glycine pKa
Estimated pKa (a-NHs™*) ~9.60 Based on Glycine pKa
Estimated pKa (Lysine side )
) ~10.53 Based on Lysine pKa

chain)
Estimated Isoelectric Point (pl)  ~9.74 Estimated

- Expected to be soluble in )
Solubility General peptide property

water.

Synthesis and Purification

H-Gly-Lys-Gly-OH is typically synthesized using Solid-Phase Peptide Synthesis (SPPS). The
Fmoc/tBu strategy is commonly employed for this purpose.

Experimental Protocol: Fmoc-Based Solid-Phase
Synthesis
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This protocol outlines a general procedure for the manual synthesis of H-Gly-Lys-Gly-OH on a
Wang resin.

Materials:

Wang Resin

e Fmoc-Gly-OH

e Fmoc-Lys(Boc)-OH

» N,N'-Diisopropylcarbodiimide (DIC)

e 1-Hydroxybenzotriazole (HOBt) or Oxyma Pure

 Piperidine solution (20% in DMF)

e N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM)

o Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% Hz20)

o Cold diethyl ether

Procedure:

e Resin Preparation: Swell the Wang resin in DMF in a reaction vessel for at least 1 hour.

e First Amino Acid Coupling (Glycine):

Wash the resin with DMF.

[¢]

[e]

Activate Fmoc-Gly-OH (3 eq.) with DIC (3 eq.) and HOBt (3 eq.) in DMF.

[e]

Add the activated amino acid solution to the resin and agitate for 2-4 hours.

Wash the resin with DMF and DCM.

o
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Fmoc Deprotection:

o Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes
to remove the Fmoc protecting group.

o Wash the resin thoroughly with DMF.

Second Amino Acid Coupling (Lysine):

o Activate Fmoc-Lys(Boc)-OH (3 eq.) with DIC (3 eq.) and HOBt (3 eq.) in DMF.
o Add the solution to the resin and agitate for 2-4 hours.

o Wash the resin with DMF and DCM.

Fmoc Deprotection: Repeat step 3.

Third Amino Acid Coupling (Glycine): Repeat step 2.

Final Fmoc Deprotection: Repeat step 3.

Cleavage and Deprotection:

o Wash the peptide-resin with DCM and dry under vacuum.

o Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin
and remove the Boc side-chain protecting group.

o Filter the resin and collect the filtrate.

Precipitation and Purification:

o

Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

[¢]

Centrifuge to pellet the peptide, wash with cold ether, and dry.

[e]

Purify the crude peptide using reverse-phase high-performance liquid chromatography
(RP-HPLC).
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Start: Swell Resin in DMF

Couple Fmoc-Gly-OH

;

Fmoc Deprotection (20% Piperidine/DMF)

:

Couple Fmoc-Lys(Boc)-OH

:

Fmoc Deprotection (20% Piperidine/DMF)

:

Couple Fmoc-Gly-OH

:

Final Fmoc Deprotection

:

Cleave from Resin & Deprotect Side Chain (TFA Cocktail)

:

Precipitate with Cold Ether

;

Purify by RP-HPLC

End: Lyophilized H-Gly-Lys-Gly-OH

Click to download full resolution via product page

Caption: Workflow for Solid-Phase Peptide Synthesis of H-Gly-Lys-Gly-OH.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1337361?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Applications

The biological role of H-Gly-Lys-Gly-OH is not as extensively studied as other tripeptides like
Gly-His-Lys (GHK). However, some research provides insights into its potential functions and
applications.

Known Biological Information

e Protein Synthesis: H-Gly-Lys-Gly-OH can be utilized in the synthesis of casein and soybean
protein.[1]

e Vasoactive Substance Release: In a study investigating the effects of peptides from casein
and soy protein, H-Gly-Lys-Gly-OH (at concentrations of 1 nM-1 mM) was found to have an
insignificant influence on the proliferation of human aortic endothelial cells.[1] This suggests
it may not be a primary modulator of angiogenesis or endothelial cell growth under the tested
conditions.

Potential Research Applications

Given its structure, H-Gly-Lys-Gly-OH could be explored in several research areas:

e Drug Delivery: The lysine residue offers a primary amine side chain that can be used for
conjugation to drugs, imaging agents, or targeting moieties.

» Biomaterial Functionalization: The peptide can be immobilized on surfaces to modify their
biocompatibility or to study cell-material interactions.

o Enzyme Substrate Studies: It can be used as a potential substrate for proteases and
peptidases to study their cleavage specificity.

Generalized Peptide-Receptor Signaling

While no specific signaling pathway has been elucidated for H-Gly-Lys-Gly-OH, many
peptides exert their biological effects by binding to cell surface receptors, often G-protein
coupled receptors (GPCRSs). The following diagram illustrates a generic signaling cascade that
can be initiated by peptide-receptor binding.
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Note: This is a representative diagram and does not depict a confirmed pathway for H-Gly-Lys-
Gly-OH.

Cell Membrane

H-Gly-Lys-Gly-OH

Activation

G-Protein

(Effector Enzyme (e.g., Adenylyl Cyclase))

Production

Second Messenger (e.g., CAMP)

Activation

Protein Kinase (e.g., PKA)

Phosphorylation Cascade

Cellular Response (e.g., Gene Expression, Enzyme Activation)
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Caption: Generalized Peptide-Receptor Signaling Pathway.

Conclusion

H-Gly-Lys-Gly-OH is a simple tripeptide with well-defined chemical properties that can be
readily synthesized. While its biological functions are not yet fully understood, its chemical
structure provides opportunities for its use in various research applications, particularly in the
fields of bioconjugation and material science. Further investigation is required to elucidate its
specific biological roles and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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